Cas no 33021-66-8 (Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-)

Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- structure
33021-66-8 structure
Product Name:Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
CAS No:33021-66-8
MF:C7H13ClN2O5S2
MW:304.771518468857
CID:322081
PubChem ID:282834
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
    • 1-(2-chloroethyl)-3-(1,1,3,3-tetraoxo-1,3-dithian-5-yl)urea
    • 1-(2-chloroethyl)-3-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)urea
    • AC1L5XBD
    • AC1Q6YU5
    • AG-K-76920
    • AR-1B0500
    • CTK4G9748
    • KST-1B3184
    • NSC136901
    • 33021-66-8
    • DTXSID20300413
    • NSC-136901
    • Inchi: 1S/C7H13ClN2O5S2/c8-1-2-9-7(11)10-6-3-16(12,13)5-17(14,15)4-6/h6H,1-5H2,(H2,9,10,11)
    • InChI Key: OMRUXKZIXIQZCO-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1CS(CS(C1)(=O)=O)(=O)=O)=O

Computed Properties

  • Exact Mass: 303.99559
  • Monoisotopic Mass: 303.9954416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 109.41
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